Cas no 1341286-65-4 (4-azido-1-bromo-2-(trifluoromethyl)benzene)

• Product Name: 4-azido-1-bromo-2-(trifluoromethyl)benzene
• CAS No: 1341286-65-4
• MF: C₇H₃BrF₃N₃
• MW: 266.018030405045
• MDL: MFCD20429986
• CID: 4465488
• PubChem ID: 64855514
• Update Time: 2025-06-08

4-azido-1-bromo-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-azido-1-bromo-2-(trifluoromethyl)-
• 4-azido-1-bromo-2-(trifluoromethyl)benzene
• AKOS014184733
• G57488
• 1341286-65-4
• EN300-277186

• MDL： MFCD20429986
• Inchi： 1S/C7H3BrF3N3/c8-6-2-1-4(13-14-12)3-5(6)7(9,10)11/h1-3H
• InChI Key： DZOFCURVWXUMHB-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=C(N=[N+]=[N-])C=1)Br)(F)(F)F

Computed Properties

• Exact Mass: 264.94624Da
• Monoisotopic Mass: 264.94624Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 14.4Ų

Additional information on 4-azido-1-bromo-2-(trifluoromethyl)benzene

Introduction to 4-azido-1-bromo-2-(trifluoromethyl)benzene (CAS No. 1341286-65-4)

4-azido-1-bromo-2-(trifluoromethyl)benzene (CAS No. 1341286-65-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique combination of functional groups, including an azide, a bromine atom, and a trifluoromethyl group, which collectively confer it with a wide range of chemical reactivity and potential applications.

The azide group in 4-azido-1-bromo-2-(trifluoromethyl)benzene is particularly noteworthy due to its utility in click chemistry reactions. Click chemistry, pioneered by K. Barry Sharpless, is a concept that emphasizes the use of modular, high-yielding, and stereospecific reactions to construct complex molecules efficiently. The azide group can participate in the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which is one of the most widely used click reactions. This reaction has found extensive applications in the synthesis of bioconjugates, drug delivery systems, and functional materials.

The bromine atom in 4-azido-1-bromo-2-(trifluoromethyl)benzene provides a valuable handle for further functionalization through various substitution reactions. Bromine is a common leaving group in nucleophilic substitution reactions (SN2 and SNAr), making it an excellent precursor for the introduction of a wide range of functional groups. This versatility is particularly useful in the synthesis of complex organic molecules and pharmaceutical intermediates.

The trifluoromethyl group (CF₃) is another key feature of 4-azido-1-bromo-2-(trifluoromethyl)benzene. The trifluoromethyl group is known for its strong electron-withdrawing properties and high lipophilicity, which can significantly influence the physical and biological properties of molecules. In medicinal chemistry, the introduction of CF₃ groups can enhance the metabolic stability and binding affinity of drug candidates. Additionally, the trifluoromethyl group can improve the solubility and permeability of compounds, making them more suitable for pharmaceutical applications.

Recent research has highlighted the potential of 4-azido-1-bromo-2-(trifluoromethyl)benzene in various advanced applications. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of novel anticancer agents. The researchers utilized the azide group to form bioconjugates with targeting ligands, while the bromine atom was used to introduce additional functional groups that enhanced the drug's efficacy and selectivity.

In another study published in Advanced Materials, 4-azido-1-bromo-2-(trifluoromethyl)benzene was employed as a building block for the synthesis of functional polymers with unique optical and electronic properties. The trifluoromethyl group contributed to the high electron affinity and low bandgap of these polymers, making them promising candidates for applications in organic electronics and photovoltaic devices.

The synthetic accessibility of 4-azido-1-bromo-2-(trifluoromethyl)benzene has also been improved through recent advancements in synthetic methods. A paper in Organic Letters described an efficient one-pot synthesis route that combines multiple steps into a single reaction sequence, significantly reducing both time and cost. This method involves the sequential introduction of the azide and bromine functionalities onto a pre-functionalized aromatic substrate, followed by trifluoromethylation using modern fluorination reagents.

In conclusion, 4-azido-1-bromo-2-(trifluoromethyl)benzene (CAS No. 1341286-65-4) is a highly versatile compound with a broad range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups makes it an invaluable tool for researchers aiming to develop new drugs, functional materials, and advanced technologies. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility and impact.